DABCO-catalyzed ring opening of activated cyclopropanes and recyclization leading to γ-lactams with an all-carbon quaternary center†
Chemical Communications Pub Date: 2014-07-22 DOI: 10.1039/C4CC03392B
Abstract
A novel and efficient method for the construction of γ-lactams with an all-carbon quaternary center is developed via a DABCO-catalyzed reaction of EWG-activated cyclopropanecarboxamides and electron-deficient alkenes. The process involves sequential ring-opening of activated cyclopropanes, intermolecular Michael addition and intramolecular aza-cyclization.
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Journal Name：Chemical Communications
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CAS no.: 2285-29-2
